Cas no 1258652-12-8 (2-Methylpyrido[2,3-b]pyrazin-3-amine)
2-Methylpyrido[2,3-b]pyrazin-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-methylpyrido[2,3-b]pyrazin-3-amine
- Pyrido[2,3-b]pyrazin-3-amine, 2-methyl-
- 2-Methylpyrido[2,3-b]pyrazin-3-amine
-
- MDL: MFCD17167260
- Inchi: 1S/C8H8N4/c1-5-7(9)12-8-6(11-5)3-2-4-10-8/h2-4H,1H3,(H2,9,10,12)
- InChI Key: UJMINANKXSUKBJ-UHFFFAOYSA-N
- SMILES: N1C(C)=C(N)N=C2C=1C=CC=N2
Computed Properties
- Exact Mass: 160.075
- Monoisotopic Mass: 160.075
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 64.7
2-Methylpyrido[2,3-b]pyrazin-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-89672-0.05g |
2-methylpyrido[2,3-b]pyrazin-3-amine |
1258652-12-8 | 0.05g |
$612.0 | 2023-09-01 | ||
| Enamine | EN300-89672-0.1g |
2-methylpyrido[2,3-b]pyrazin-3-amine |
1258652-12-8 | 0.1g |
$640.0 | 2023-09-01 | ||
| Enamine | EN300-89672-0.25g |
2-methylpyrido[2,3-b]pyrazin-3-amine |
1258652-12-8 | 0.25g |
$670.0 | 2023-09-01 | ||
| Enamine | EN300-89672-0.5g |
2-methylpyrido[2,3-b]pyrazin-3-amine |
1258652-12-8 | 0.5g |
$699.0 | 2023-09-01 | ||
| Enamine | EN300-89672-1.0g |
2-methylpyrido[2,3-b]pyrazin-3-amine |
1258652-12-8 | 1.0g |
$727.0 | 2023-02-11 | ||
| Enamine | EN300-89672-2.5g |
2-methylpyrido[2,3-b]pyrazin-3-amine |
1258652-12-8 | 2.5g |
$1428.0 | 2023-09-01 | ||
| Enamine | EN300-89672-5.0g |
2-methylpyrido[2,3-b]pyrazin-3-amine |
1258652-12-8 | 5.0g |
$2110.0 | 2023-02-11 | ||
| Enamine | EN300-89672-10.0g |
2-methylpyrido[2,3-b]pyrazin-3-amine |
1258652-12-8 | 10.0g |
$3130.0 | 2023-02-11 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00809451-1g |
2-Methylpyrido[2,3-b]pyrazin-3-amine |
1258652-12-8 | 98% | 1g |
¥2626.0 | 2023-04-04 | |
| Enamine | EN300-89672-1g |
2-methylpyrido[2,3-b]pyrazin-3-amine |
1258652-12-8 | 1g |
$728.0 | 2023-09-01 |
2-Methylpyrido[2,3-b]pyrazin-3-amine Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on 2-Methylpyrido[2,3-b]pyrazin-3-amine
Research Brief on 2-Methylpyrido[2,3-b]pyrazin-3-amine (CAS: 1258652-12-8): Recent Advances and Applications in Chemical Biology and Medicine
2-Methylpyrido[2,3-b]pyrazin-3-amine (CAS: 1258652-12-8) is a heterocyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications. The compound's unique structural features make it a promising candidate for drug development, particularly in oncology and infectious diseases.
Recent studies have highlighted the role of 2-Methylpyrido[2,3-b]pyrazin-3-amine as a key intermediate in the synthesis of novel kinase inhibitors. Kinases are critical targets in cancer therapy, and the ability of this compound to modulate kinase activity has been demonstrated in preclinical models. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 2-Methylpyrido[2,3-b]pyrazin-3-amine exhibited potent inhibitory effects against EGFR (Epidermal Growth Factor Receptor) mutants, which are often implicated in non-small cell lung cancer (NSCLC). The study utilized molecular docking and in vitro assays to validate the compound's binding affinity and selectivity.
In addition to its anticancer properties, 2-Methylpyrido[2,3-b]pyrazin-3-amine has shown promise in antimicrobial applications. A 2022 study in Bioorganic & Medicinal Chemistry Letters explored its efficacy against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action appears to involve disruption of bacterial cell wall synthesis, as evidenced by electron microscopy and proteomic analyses. These findings suggest its potential as a scaffold for developing new antibiotics to address the growing challenge of antimicrobial resistance.
The synthetic pathways for 2-Methylpyrido[2,3-b]pyrazin-3-amine have also been optimized in recent years. A 2023 publication in Organic Process Research & Development detailed a scalable and cost-effective method for its production, utilizing palladium-catalyzed cross-coupling reactions. This advancement is expected to facilitate larger-scale production for further preclinical and clinical studies. Moreover, the compound's stability and pharmacokinetic properties have been evaluated in rodent models, showing favorable bioavailability and low toxicity profiles.
Looking ahead, the potential applications of 2-Methylpyrido[2,3-b]pyrazin-3-amine extend beyond oncology and infectious diseases. Preliminary data from a 2023 study in ACS Chemical Neuroscience suggest its neuroprotective effects in models of Parkinson's disease, possibly through modulation of oxidative stress pathways. While these findings are still in the early stages, they open new avenues for research in neurodegenerative disorders. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical trials.
In conclusion, 2-Methylpyrido[2,3-b]pyrazin-3-amine (CAS: 1258652-12-8) represents a versatile and promising compound in chemical biology and medicine. Its diverse biological activities, coupled with advancements in synthetic methodologies, position it as a valuable candidate for drug development. Future research should focus on elucidating its mechanisms of action, optimizing its derivatives for enhanced efficacy, and exploring its potential in additional therapeutic areas. The ongoing studies underscore the importance of this compound in addressing unmet medical needs and advancing the field of precision medicine.
1258652-12-8 (2-Methylpyrido[2,3-b]pyrazin-3-amine) Related Products
- 195045-42-2(2,3-dimethyl-Pyrido[2,3-b]pyrazin-6-amine)
- 74023-41-9(Pyrido[2,3-b]pyrazine-6,8-diamine, 2-methyl- (9CI))
- 34972-22-0(3-Methylquinoxalin-2-amine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)